![molecular formula C11H11FO2S B7571432 3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one](/img/structure/B7571432.png)
3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one
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Overview
Description
3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one, also known as FSO-Me, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and agrochemicals.
Mechanism of Action
The exact mechanism of action of 3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one is not fully understood, but studies have suggested that it may act through various pathways, including inhibition of enzymes, modulation of signaling pathways, and disruption of cellular membranes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects, including anti-inflammatory, antibacterial, and anticancer properties. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, this compound also has some limitations, including its low solubility in water and some organic solvents, which can limit its use in certain experiments.
Future Directions
There are several future directions for further research on 3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one. In medicinal chemistry, further studies are needed to fully elucidate the mechanism of action of this compound and to optimize its therapeutic properties. In material science, further studies are needed to explore the potential applications of this compound as a polymer additive and coating material. In agrochemicals, further studies are needed to optimize the insecticidal and herbicidal properties of this compound and to explore its potential as a sustainable and environmentally friendly pesticide and herbicide. Overall, this compound has shown great potential in various scientific research applications and warrants further investigation.
Synthesis Methods
3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one can be synthesized through a multistep process that involves the reaction of 2-fluorothiophenol with chloroacetyl chloride to form a chloroacetothiophenol intermediate. This intermediate is then reacted with 5-methyl-2-oxo-1,3-oxathiolane to yield this compound. The synthesis of this compound has been optimized to improve yield and purity, making it a viable compound for further research.
Scientific Research Applications
3-(2-Fluorophenyl)sulfanyl-5-methyloxolan-2-one has shown potential in various scientific research applications. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and bacterial infections. This compound has also been studied for its use as a building block for the synthesis of novel compounds with potential therapeutic properties.
In material science, this compound has been studied for its use as a polymer additive to improve the mechanical and thermal properties of polymers. This compound has also been studied for its use as a coating material to improve the durability and corrosion resistance of metal surfaces.
In agrochemicals, this compound has been studied for its potential as a pesticide and herbicide. This compound has been shown to have strong insecticidal and herbicidal properties, making it a promising candidate for further research in this field.
Properties
IUPAC Name |
3-(2-fluorophenyl)sulfanyl-5-methyloxolan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO2S/c1-7-6-10(11(13)14-7)15-9-5-3-2-4-8(9)12/h2-5,7,10H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXCWIZOFEGMQNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(=O)O1)SC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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